(4-Chloro-3-fluorophenyl)methyl methanesulfonate

• IUPAC Name: (4-chloro-3-fluorophenyl)methyl methanesulfonate
• InChI: InChI=1S/C8H8ClFO3S/c1-14(11,12)13-5-6-2-3-7(9)8(10)4-6/h2-4H,5H2,1H3
• InChI Key: BWERPJRZDJHNFY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1=CC(=C(C=C1)Cl)F
• Molecular Formula: C8H8ClFO3S
• Molecular Weight: 238.66 g/mol

Description

“(4-Chloro-3-fluorophenyl)methyl methanesulfonate” is a chemical compound with the molecular weight of 238.67. It is a powder in physical form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H8ClFO3S/c1-14(11,12)13-5-6-2-3-7(9)8(10)4-6/h2-4H,5H2,1H3. This indicates the molecular structure of the compound.

It is stored at a temperature of -10 degrees.

Scientific Research Applications

Synthesis and Chemical Reactions

(4-Chloro-3-fluorophenyl)methyl methanesulfonate is a compound of interest in various synthetic and chemical reaction studies due to its potential utility in creating complex molecules. Its applications are diverse, ranging from the synthesis of sulfonic acid derivatives to the development of new synthetic methodologies. For example, research into the oxidation of methyl (methylthio)methyl sulfoxide demonstrates the compound's relevance in producing bis(methylsulfinyl)methane, highlighting the compound's utility in sulfone synthesis (Ogura, Suzuki, & Tsuchihashi, 1980). Similarly, studies on the sulfonation of methyl phenyl sulfate and phenyl methanesulfonates further underscore the compound's role in sulfonation reactions, offering insights into the chemical behavior of related sulfonate esters under various conditions (Wit, Woldhuis, & Cerfontain, 2010).

Catalysis and Enantioselective Reactions

The use of this compound in catalytic processes, particularly those involving iridium-catalyzed reactions, showcases its significance in the synthesis of enantiopure compounds. Such applications are pivotal in the pharmaceutical industry, where the preparation of enantiopure compounds is crucial. A study on the iridium-catalyzed regio- and enantioselective allylic alkylation of fluorobis(phenylsulfonyl)methane exemplifies this application, demonstrating the synthesis of fluorobis(phenylsulfonyl)methylated compounds with high enantiomeric excess, which are valuable in drug synthesis (Liu et al., 2009).

Environmental and Biological Applications

In environmental and biological research, this compound-related compounds play a role in understanding the biogeochemical cycling of sulfur. Methanesulfonic acid, for instance, is a key intermediate in this cycle, with methanesulfonate being utilized by various bacteria as a sulfur source. This underscores the broader implications of studying such compounds, extending beyond synthetic chemistry to include ecological and environmental sciences (Kelly & Murrell, 1999).

Safety and Hazards

“(4-Chloro-3-fluorophenyl)methyl methanesulfonate” is classified under the GHS07 category. The hazard statements include H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.